Cas no 10130-89-9 ((Chlorosulfonyl)benzoic Acid)

• Product Name: (Chlorosulfonyl)benzoic Acid
• CAS No: 10130-89-9
• MF: C₇H₅ClO₄S
• MW: 220.630200147629
• MDL: MFCD00007448
• CID: 48413
• PubChem ID: 82385
• Update Time: 2024-11-04

(Chlorosulfonyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(Chlorosulfonyl)benzoic acid
• (Chlorosulfonyl)benzoic Acid
• Benzoic acid, 4-(chlorosulfonyl)-
• 4-chlorosulfonylbenzoic acid
• AKOS BB-9471
• ClSO2C6H4COOH
• RARECHEM AL BO 0540
• 4-(CHLOROSULFONYL)BE
• 4-(chlorosulfonyl)-benzoicaci
• P-(CHLOROSULFONYL)BENZOIC ACID
• 4-(chlorosulphonyl)benzoic acid
• OTAVA-BB BB7020430958
• p-Carboxybenzenesulfonyl chloride
• Benzoic acid, p-(chlorosulfonyl)-
• 4-Carboxybenzenesulfonyl chloride
• 4-Chlorosulfonyl-benzoic acid
• PTCSSXYPZOFISK-UHFFFAOYSA-N
• 4-carboxy-benzenesulfonylchloride
• PubChem14811
• PTCSSXYPZOFISK-UHFFFAOYSA-
• NS00023046
• 4-(Chlorosulfonyl)benzoicacid
• p-chlorosulfonylbenzoic acid
• NSC191087
• AS-19759
• NSC-191087
• 4-chlorosulphonyl-benzoic acid
• EINECS 233-367-2
• MFCD00007448
• AKOS000349033
• SW7ZBW2FWE
• FT-0636637
• SCHEMBL40244
• 10130-89-9
• Z57032569
• BB 0218015
• 4-carboxyphenylsulphonylchloride
• EN300-17765
• 4-Chlorosulfonyl benzoic acid
• AC-7117
• InChI=1/C7H5ClO4S/c8-13(11,12)6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)
• 4-(chlorosulfonyl) benzoic acid
• UNII-SW7ZBW2FWE
• 4-chlorosulphonyl benzoic acid
• NSC 191087
• 4-(chlorosulfonyl)-benzoic acid
• 4-(Chlorosulfonyl)benzoic acid, 96%
• A800370
• J-513707
• 4-chlorosulphonylbenzoic acid
• 4-CARBOXYPHENYLSULFONYL CHLORIDE
• CS-W019499
• DTXSID5064960
• NSC511364
• 4-(chlorosulphonyl) benzoic acid
• NSC-511364
• BBL011143
• STK802455
• DB-037935
• SDCCGSBI-0661185.P001
• 4-chloro-sulfonyl benzoic acid

• MDL： MFCD00007448
• Inchi： 1S/C7H5ClO4S/c8-13(11,12)6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)
• InChI Key： PTCSSXYPZOFISK-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 219.96000
• Monoisotopic Mass: 219.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8

Experimental Properties

• Color/Form: Tan powder.
• Density: 1.5116 (estimate)
• Melting Point: 233-235 °C (lit.)
• Boiling Point: 379.1°C at 760 mmHg
• Flash Point: 183.1°C
• Refractive Index: 1.588
• Water Partition Coefficient: Reacts with water.
• PSA: 79.82000
• LogP: 2.39310
• Sensitiveness: Moisture Sensitive
• Solubility: React with water.

(Chlorosulfonyl)benzoic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：3261
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S8-S45-S36/37/39-S26
• Hazardous Material Identification：
• Packing Group：II
• Hazard Level：8
• HazardClass：8
• PackingGroup：II
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R22; R29; R34
• Packing Group：II
• Safety Term：8